molecular formula C9H15Br B13207325 3-(Bromomethyl)-3-ethylbicyclo[3.1.0]hexane

3-(Bromomethyl)-3-ethylbicyclo[3.1.0]hexane

Cat. No.: B13207325
M. Wt: 203.12 g/mol
InChI Key: QRLIKBKFWAIPPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound’s structure combines steric bulk (ethyl group) and electrophilicity (bromomethyl group), making it valuable for alkylation reactions or as a precursor to bioactive molecules .

Properties

Molecular Formula

C9H15Br

Molecular Weight

203.12 g/mol

IUPAC Name

3-(bromomethyl)-3-ethylbicyclo[3.1.0]hexane

InChI

InChI=1S/C9H15Br/c1-2-9(6-10)4-7-3-8(7)5-9/h7-8H,2-6H2,1H3

InChI Key

QRLIKBKFWAIPPH-UHFFFAOYSA-N

Canonical SMILES

CCC1(CC2CC2C1)CBr

Origin of Product

United States

Preparation Methods

Method Overview

The most common approach involves constructing the bicyclo[3.1.0]hexane skeleton via cyclopropanation of suitable precursors, followed by selective functionalization at the 3-position to introduce the bromomethyl and ethyl groups.

Key Steps

Representative Reaction Pathway

Step Reaction Type Reagents & Conditions Description
1 Cyclopropanation Use of diazomethane or Simmons–Smith reagent Formation of the cyclopropane ring fused to the bicyclic system
2 Alkylation Ethyl halides (e.g., ethyl bromide) with base Introduction of the ethyl group at the desired position
3 Bromomethylation Formaldehyde derivatives with N-bromosuccinimide (NBS) Installation of bromomethyl group at the 3-position

Note: The process often employs Lewis acids or radical initiators to facilitate cyclization and functionalization steps.

(3 + 2) Cycloaddition of Cyclopropenes and Aminocyclopropanes

Method Summary

A convergent synthesis involving (3 + 2) annulation reactions has been reported to efficiently generate bicyclo[3.1.0]hexanes with high stereoselectivity, which can be further functionalized.

Research Findings

  • Photoredox catalysis using iridium complexes under blue LED irradiation facilitates the cycloaddition between cyclopropenes and cyclopropylanilines, forming the core scaffold.
  • The process yields bicyclo[3.1.0]hexanes with an all-carbon quaternary center, which can be selectively brominated and alkylated at the 3-position.

Reference: The study reports yields ranging from 70% to 85%, with high diastereoselectivity, making this method suitable for complex molecule synthesis.

Reaction Parameters Conditions Yield Notes
Catalyst Iridium photoredox - Facilitates (3 + 2) annulation
Light Blue LED - Initiates the radical process
Substrates Cyclopropenes, cyclopropylanilines 70-85% Broad substrate scope

Halogenation and Functionalization of the Cyclopropane Ring

Method Summary

Following the formation of the bicyclic core, selective halogenation at the 3-position is achieved via radical or electrophilic halogenation, followed by nucleophilic substitution to introduce the bromomethyl group.

Typical Procedure

  • Radical bromination using N-bromosuccinimide (NBS) in the presence of radical initiators like AIBN at controlled temperatures.
  • Subsequent substitution with formaldehyde derivatives or halogenating agents to install the bromomethyl group.

Data Table: Bromomethylation Conditions and Yields

Step Reagents Temperature Time Yield (%) Notes
Bromination NBS, AIBN 60°C 4 hours 75-85% Radical initiation
Bromomethylation Formaldehyde, NBS 0–25°C 12 hours 80-88% Nucleophilic substitution

Alternative Approaches: Radical and Metal-Catalyzed Routes

Radical-Mediated Bromomethylation

  • Use of radical initiators (e.g., peroxides) to generate bromomethyl radicals from paraformaldehyde or formaldehyde derivatives.
  • Addition to the bicyclic system yields bromomethyl derivatives with high regioselectivity.

Metal-Catalyzed Cross-Coupling

  • Palladium or nickel catalysis can be employed for cross-coupling of halogenated intermediates with alkyl groups, including ethyl groups.

Summary of Key Data and Comparative Analysis

Method Core Reaction Reagents Conditions Yield (%) Advantages Limitations
Cyclopropanation + Bromomethylation Intramolecular cyclization Diazomethane, NBS -78°C to room temp 70-85 Straightforward, high yield Requires multiple steps
(3 + 2) Annulation Cycloaddition Cyclopropenes, cyclopropylanilines, Ir catalyst Blue LED, room temp 70-85 Convergent, stereoselective Requires specialized catalysts
Radical Bromination Radical addition NBS, AIBN 60°C 75-88 Selective, scalable Radical side reactions possible

Chemical Reactions Analysis

Types of Reactions

3-(Bromomethyl)-3-ethylbicyclo[3.1.0]hexane undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include organic or iridium photoredox catalysts, blue LED irradiation, and difluorocyclopropenes . The reaction conditions typically involve controlled temperatures and specific solvents to ensure high yields and selectivity.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, the (3 + 2) annulation reaction yields bicyclic scaffolds with three contiguous stereocenters .

Mechanism of Action

The mechanism of action of 3-(Bromomethyl)-3-ethylbicyclo[3.1.0]hexane involves its participation in various chemical reactions. The bromomethyl group acts as a reactive site for nucleophilic substitution, while the bicyclic structure provides rigidity and strain that influence the compound’s reactivity. The molecular targets and pathways involved depend on the specific application and the nature of the reactions it undergoes.

Comparison with Similar Compounds

Structural and Functional Analogues

The bicyclo[3.1.0]hexane core is modified in various derivatives to tune physicochemical properties or biological activity. Below is a comparative analysis with structurally related compounds:

Table 1: Key Structural and Functional Comparisons
Compound Name Substituents/Modifications Molecular Formula Molecular Weight Key Properties/Applications References
3-(Bromomethyl)-3-ethylbicyclo[3.1.0]hexane 3-Bromomethyl, 3-ethyl C₉H₁₅Br 227.12 Alkylation agent; synthetic intermediate
3-(Bromomethyl)-3-methylbicyclo[3.1.0]hexane 3-Bromomethyl, 3-methyl C₈H₁₃Br 189.09 Smaller steric bulk; similar reactivity
6,6-Dimethyl-3-azabicyclo[3.1.0]hexane 3-Aza (nitrogen), 6,6-dimethyl C₇H₁₃N 111.10 Bioactive intermediate (e.g., Boceprevir)
3-Azabicyclo[3.1.0]hexane derivatives Nitrogen substitution at 3-position Varies Varies Antidepressants (e.g., SUVN-911), enzyme inhibitors
Bicyclo[3.1.0]hexan-3-one Ketone at 3-position C₆H₈O 96.13 Electrophilic carbonyl for synthesis

Physicochemical Properties

  • Polarity : The bromomethyl group increases polarity compared to methyl or ethyl derivatives, impacting solubility and chromatographic behavior.
  • Thermal Stability : Bicyclo[3.1.0]hexane derivatives with bulky substituents (e.g., ethyl) exhibit higher thermal stability due to reduced ring strain .

Case Studies

  • Synthetic Methodology : Palladium-catalyzed cyclopropanation and Suzuki-Miyaura couplings are effective for azabicyclo derivatives , whereas bromomethyl derivatives may require radical or SN2 pathways .
  • Biological Evaluation: Azabicyclo compounds like SUVN-911 show nanomolar affinity for neuronal targets, while bromomethyl derivatives are typically reserved for synthetic chemistry due to cytotoxicity .

Limitations and Challenges

  • Stereoselectivity : Achieving stereocontrol in bicyclo[3.1.0]hexane synthesis remains challenging, particularly for bromomethyl derivatives .
  • Toxicity : Bromomethyl groups pose handling risks (e.g., alkylation of biomolecules), limiting in vivo applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.